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Compound of Interest

Compound Name: 2-Bromoheptafluoropropane
CAS No.: 422-77-5
Cat. No.: B1586825
\ J

2-Bromoheptafluoropropane, also identified by its CAS number 422-77-5 and chemical
formula CsBrFv, is a halogenated hydrocarbon with a unique profile of physical and chemical
properties.[1][2] This colorless, non-flammable gas or liquid has carved out significant niches in
various industrial and scientific sectors.[1][3] Initially recognized for its efficacy as a fire-
suppressing agent, its utility has expanded to include roles as a specialized cleaning agent, a
refrigerant, and a critical building block in advanced chemical synthesis.[1][3][4][5]

This guide provides a comprehensive literature review of the primary applications of 2-
Bromoheptafluoropropane. It is designed for researchers, scientists, and drug development
professionals, offering an objective comparison of its performance against relevant alternatives,
supported by experimental data and established protocols. We will delve into the causality
behind its functional mechanisms, from interrupting the chemical chain reaction of fire to
serving as a potent source of the heptafluoro-2-propyl moiety in organic synthesis.

Key Physicochemical Properties

A thorough understanding of a compound's applications begins with its fundamental properties.
The high degree of fluorination in 2-Bromoheptafluoropropane imparts chemical stability,
while the presence of a bromine atom provides a site for specific reactivity.
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Property Value Source(s)
Molecular Formula CsBrF7 [2]
Molecular Weight 248.92 g/mol [2]

Boiling Point 14 °C [5][6]
Density ~1.8 g/cm?3 [31[6]
Vapor Pressure 960.8 £ 0.0 mmHg at 25°C [6]
Appearance Colorless gas or liquid [11[3]

N Insoluble in water; soluble in
Solubility ] [11[3]
organic solvents

Application 1: Fire Suppression - A Halon 1211
Successor

One of the most prominent applications of 2-Bromoheptafluoropropane is as a fire
extinguishing agent, often marketed under trade names like Halotron® BrX (2-BTP).[7] It
serves as a next-generation, environmentally acceptable replacement for Halon 1211, the
production of which was phased out due to its high ozone depletion potential (ODP).[8]

Mechanism of Fire Suppression

Unlike inert gas systems that suppress fire primarily by diluting oxygen, halogenated agents
like 2-Bromoheptafluoropropane function through chemical inhibition.[9] The bromine atom is
the key to this activity. When introduced to a fire, the molecule decomposes, releasing bromine
radicals (Bre). These radicals are highly effective at interrupting the chain reaction of
combustion by scavenging the free radicals (He, OHe, O¢) that propagate the fire.[10] This
chemical interference extinguishes the fire far more efficiently than simple cooling or oxygen
displacement.

Figure 1: Mechanism of fire suppression by 2-Bromoheptafluoropropane (2-BTP).

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoheptafluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoheptafluoropropane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7685411.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7685411_EN.htm
https://www.chembk.com/en/chem/2-Bromoheptafluoropropane
https://m.chemicalbook.com/ProductChemicalPropertiesCB7685411_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7685411_EN.htm
https://wap.guidechem.com/encyclopedia/2-bromoheptafluoropropane-dic4066.html
https://www.chembk.com/en/chem/2-Bromoheptafluoropropane
https://wap.guidechem.com/encyclopedia/2-bromoheptafluoropropane-dic4066.html
https://www.chembk.com/en/chem/2-Bromoheptafluoropropane
https://www.benchchem.com/product/b1586825?utm_src=pdf-body
https://www.amerex-fire.com/upl/downloads/library/halotron-brx-extinguisher-information-sheet.pdf
https://www.nfpa.org/news-blogs-and-articles/blogs/2023/08/01/fire-extinguisher-types
https://www.benchchem.com/product/b1586825?utm_src=pdf-body
https://www.echemi.com/community/how-does-heptafluoropropane-suppress-fire_mjart2204141078_177.html
https://www.nist.gov/system/files/documents/el/fire_research/R0200490.pdf
https://www.benchchem.com/product/b1586825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Comparative Performance

2-BTP is valued as a "clean agent,” meaning it is electrically non-conductive, non-corrosive,
and evaporates without leaving a residue, making it ideal for protecting sensitive electronic
equipment, aircraft, and archives.[7][8]

GWP (100- . Primary
Agent Type ODP Residue .
yr) Mechanism
2-BTP
Chemical
(Halotron® Halocarbon Very Low Low No o
Inhibition
BrXx)
Chemical
Halon 1211 Halon ~3 ~1890 No o
Inhibition
Carbon Oxygen
o Inert Gas 0 1 No )
Dioxide (CO2) Displacement
Primarily
HFC-227ea Halocarbon 0 ~3220 No Heat
Absorption

Data compiled from various sources, including Amerex Fire and NFPA.[7][8]

Experimental Protocol: Cup Burner Extinguishing
Concentration Test

The effectiveness of a gaseous fire suppressant is quantified using a cup burner apparatus (as
per ISO 14520-1 or similar standards). This experiment determines the minimum concentration
of the agent in air required to extinguish a flame from a specific fuel.

Objective: To determine the n-heptane extinguishing concentration of 2-
Bromoheptafluoropropane.

Methodology:
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o Apparatus Setup: A cup burner apparatus is set up, consisting of a fuel cup within a
cylindrical glass chimney through which a controlled mixture of air and the gaseous agent
flows.

o Fuel Ignition: Liquid n-heptane is placed in the cup and ignited to create a stable, laminar
diffusion flame.

 Airflow Establishment: A known, constant flow rate of air is introduced into the chimney from
the bottom.

o Agent Introduction: 2-Bromoheptafluoropropane is metered into the airflow at a gradually
increasing rate.

o Observation: The flame is observed carefully. The flow rate of the agent at the precise
moment of flame extinguishment is recorded.

o Calculation: The extinguishing concentration is calculated as a volume percentage using the
flow rates of air (Q_air) and the agent (Q_agent) at the point of extinguishment:

o Extinguishing Concentration (%) = [Q_agent / (Q_air + Q_agent)] x 100

» Replication: The experiment is repeated multiple times to ensure reproducibility and
statistical validity.

Causality: This method provides a standardized and reproducible measure of an agent's
intrinsic fire-fighting capability. The choice of n-heptane as a fuel provides a consistent baseline
for comparing different agents. The gradual introduction of the agent ensures the identification
of the minimum concentration, preventing an overestimation of the required amount.

Application 2: Advanced Chemical Synthesis

Beyond fire safety, 2-Bromoheptafluoropropane is a valuable intermediate in the synthesis of
complex organic molecules, particularly in the pharmaceutical and agrochemical industries.[11]
[12] Its primary role is to introduce the heptafluoro-2-propyl [CF(CFs)2] group into a target
molecule.[4] The inclusion of such highly fluorinated moieties can dramatically alter a
molecule's properties, enhancing its metabolic stability, lipophilicity, and binding affinity.
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Example Application: 2-Bromoheptafluoropropane is a key raw material for synthesizing

Broflanilide, a novel meta-diamide insecticide effective against a wide range of crop pests.[5]

Comparative Performance vs. Other Reagents

The heptafluoro-2-propyl group can be introduced using other precursors, but 2-

Bromoheptafluoropropane offers a distinct profile of reactivity and handling.

Precursor . Key Key
Reagent . Reaction Type )
Generation Advantages Disadvantages
2- - Commercially Requires specific
) Nucleophilic or ] o
Bromoheptafluor ~ Direct use ] N available, activation for
Radical Addition ] ]
opropane versatile some reactions
o More expensive,
Heptafluoro-2- ] N More reactive in ]
) N/A Radical Addition ) ) potentially less
iodopropane radical reactions
stable
] ] Gaseous,
Requires fluoride - )
Hexafluoroprope Nucleophilic ) ) requires
source (e.g., - Readily available
ne Addition pressure
CsF) )
equipment

Information based on synthetic methodologies described in the literature.[4]

Figure 2: General workflow for perfluoroalkylation using 2-Bromoheptafluoropropane.

Experimental Protocol: Synthesis of a
Perfluoroalkylated Aromatic Compound

This generalized protocol illustrates a common synthetic route.

Objective: To synthesize an aromatic compound containing the heptafluoro-2-propyl group.

Methodology:
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e Reactor Preparation: A dry, multi-neck flask equipped with a magnetic stirrer, condenser, and
nitrogen inlet is charged with a suitable aromatic substrate and an appropriate solvent (e.g.,
tetramethylene sulfone).[12]

o Reagent Addition: Potassium fluoride (or another suitable base/catalyst) is added to the
flask.[12] The system is purged with nitrogen.

o Pressurization & Heating: The reactor is sealed, and 2-Bromoheptafluoropropane is
added. The reaction mixture is heated to a specific temperature (e.g., 140-180°C) for several
hours, during which the internal pressure will increase.[12]

» Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
GC-MS or TLC.

o Work-up: After completion, the reactor is cooled, and the pressure is carefully released. The
reaction mixture is then subjected to a standard aqueous work-up (e.g., washing with water,
extraction with an organic solvent).

 Purification: The crude product is purified using techniques like distillation or column
chromatography to yield the final perfluoroalkylated aromatic compound.

Causality: The choice of a polar aprotic solvent like tetramethylene sulfone is crucial for
solubilizing the reagents and facilitating the reaction.[12] Heating under pressure is necessary
to achieve a sufficient reaction rate with the relatively stable 2-Bromoheptafluoropropane.
The base is essential for promoting the desired chemical transformation.

Other Notable Applications

While fire suppression and chemical synthesis are its primary roles, 2-
Bromoheptafluoropropane is also used in other specialized areas.

» Cleaning Agent: Its solvency properties make it effective for cleaning metal surfaces and
semiconductor components, where it can remove greases and contaminants without
damaging the substrate.[1][3]

o Refrigerant: With a low ozone depletion potential, it has been explored as a refrigerant to
replace older, more environmentally harmful Freon compounds.[3][4]
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Safety and Environmental Considerations

As with any chemical, proper handling and an awareness of its environmental impact are
paramount.

Safety Profile

The compound is classified as a compressed gas that may explode if heated.[2] It is also noted
as an irritant.[3][5]

Hazard Type Recommendations

) Move victim to fresh air. If breathing is difficult,
Inhalation
provide oxygen.[13]

) Remove contaminated clothing and wash skin
Skin Contact )
with soap and water.[13]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[13]

Use in a well-ventilated area with appropriate
Handling personal protective equipment (PPE), including

gloves and eye/face protection.[3][13]

This is a summary. Always consult the full Safety Data Sheet (SDS) before use.[13]

Environmental Profile

The environmental legacy of halogenated compounds is complex. While older compounds like
Halon 1211 were highly destructive to the ozone layer, newer agents like 2-BTP (Halotron®
BrX) are specifically designed to have a very low Ozone Depletion Potential (ODP) and a low
Global Warming Potential (GWP).[7] This makes it a significantly more sustainable alternative
for applications where a clean, chemical-inhibiting agent is required. However, like many
fluorinated compounds, its environmental fate and potential for bioaccumulation warrant
ongoing consideration and adherence to regulations.[3][14]

Conclusion
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2-Bromoheptafluoropropane is a multifaceted compound whose applications are driven by
the unique properties imparted by its bromine and fluorine atoms. As a fire suppressant, it
offers a high-performance, clean-agent solution that stands as an environmentally superior
alternative to legacy halons. In chemical synthesis, it provides a reliable and versatile method
for introducing the valuable heptafluoro-2-propyl group, enabling the development of advanced
materials, pharmaceuticals, and agrochemicals. While its use requires careful attention to
safety and environmental protocols, its distinct advantages ensure its continued relevance in
specialized, high-stakes applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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